Cas no 1804845-14-4 (2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid
• CAS No: 1804845-14-4
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4861675
• Update Time: 2025-06-13

2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid

• Inchi： 1S/C8H6BrF2NO3/c9-7-6(8(10)11)3(2-5(14)15)1-4(13)12-7/h1,8H,2H2,(H,12,13)(H,14,15)
• InChI Key： MPFAIZRSCNLCHK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(N1)=O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Additional information on 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid

Introduction to 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid (CAS No. 1804845-14-4)

2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid (CAS No. 1804845-14-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the bromine, difluoromethyl, and hydroxyl groups, contribute to its distinct chemical and biological properties.

The bromine atom in the 2-position of the pyridine ring imparts significant halogen bonding capabilities, which can influence the compound's interactions with biological targets. The difluoromethyl group at the 3-position adds further complexity and can enhance the molecule's metabolic stability and bioavailability. The hydroxyl group at the 6-position introduces a polar functional group that can participate in hydrogen bonding, thereby affecting solubility and receptor binding affinity.

Recent studies have highlighted the potential of 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid has also shown promise in cancer research. Studies conducted by a team at the National Cancer Institute have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways. The mechanism of action involves disrupting the activity of kinases such as AKT and ERK, which are crucial for cancer cell survival and growth. These results indicate that 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid may have potential as an anticancer agent.

The pharmacokinetic properties of 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it shows low toxicity in animal models, which is a crucial factor for its potential clinical development.

To further explore the therapeutic potential of 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have been encouraging, with no serious adverse events reported and promising signs of therapeutic benefit.

In conclusion, 2-Bromo-3-(difluoromethyl)-6-hydroxypyridine-4-acetic acid (CAS No. 1804845-14-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.